(S)-1-((S)-3-(Acetylthio)-2-methylpropanoyl)pyrrolidine-2-carboxylic acid
(S)-1-((S)-3-(Acetylthio)-2-methylpropanoyl)pyrrolidine-2-carboxylic acid
Brand Name:
Vulcanchem
CAS No.:
64838-55-7
VCID:
VC21103741
InChI:
InChI=1S/C11H17NO4S.H2O/c1-7(6-17-8(2)13)10(14)12-5-3-4-9(12)11(15)16;/h7,9H,3-6H2,1-2H3,(H,15,16);1H2/t7-,9+;/m1./s1
SMILES:
CC(CSC(=O)C)C(=O)N1CCCC1C(=O)O.O
Molecular Formula:
C11H16NO4S-
Molecular Weight:
277.34 g/mol
(S)-1-((S)-3-(Acetylthio)-2-methylpropanoyl)pyrrolidine-2-carboxylic acid
CAS No.: 64838-55-7
Cat. No.: VC21103741
Molecular Formula: C11H16NO4S-
Molecular Weight: 277.34 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 64838-55-7 |
|---|---|
| Molecular Formula | C11H16NO4S- |
| Molecular Weight | 277.34 g/mol |
| IUPAC Name | (2S)-1-[(2S)-3-acetylsulfanyl-2-methylpropanoyl]pyrrolidine-2-carboxylic acid;hydrate |
| Standard InChI | InChI=1S/C11H17NO4S.H2O/c1-7(6-17-8(2)13)10(14)12-5-3-4-9(12)11(15)16;/h7,9H,3-6H2,1-2H3,(H,15,16);1H2/t7-,9+;/m1./s1 |
| Standard InChI Key | ZNQRGUYIKSRYCI-APPZFPTMSA-N |
| Isomeric SMILES | C[C@H](CSC(=O)C)C(=O)N1CCC[C@H]1C(=O)O.O |
| SMILES | CC(CSC(=O)C)C(=O)N1CCCC1C(=O)O.O |
| Canonical SMILES | CC(CSC(=O)C)C(=O)N1CCCC1C(=O)O.O |
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